Cas no 746667-48-1 (BIO-013077-01)

• Product name: BIO-013077-01
• CAS No: 746667-48-1
• MF: C₁₇H₁₃N₅
• MW: 287.318622350693
• CID: 844082
• PubChem ID: 10469294

BIO-013077-01 Chemical and Physical Properties

Names and Identifiers

• 6-(3-(6-Methylpyridin-2-yl)-1H-pyrazol-4-yl)quinoxaline
• 6-[3-(6-methylpyridin-2-yl)-1H-pyrazol-4-yl]quinoxaline
• 6-[5-(6-methylpyridin-2-yl)-1H-pyrazol-4-yl]quinoxaline
• Quinoxaline, 6-[3-(6-methyl-2-pyridinyl)-1H-pyrazol-4-yl]-
• BIO-013077-01
• SCHEMBL4008166
• EX-A3237
• BCP30129
• DTXSID00440482
• AJ-97166;AJ97166;AJ 97166;6-[5-(6-methylpyridin-2-yl)-1H-pyrazol-4-yl]-quinoxaline
• ZB0034
• HY-118810
• MS-24106
• AKOS016013184
• CS-0068581
• 746667-48-1
• DB-333180
• G14230
• GLXC-10818

• Inchi： InChI=1S/C17H13N5/c1-11-3-2-4-15(21-11)17-13(10-20-22-17)12-5-6-14-16(9-12)19-8-7-18-14/h2-10H,1H3,(H,20,22)
• InChI Key： VXJLYXCHOKEODY-UHFFFAOYSA-N
• SMILES： CC1=NC(=CC=C1)C2=NNC=C2C3=CC4=C(C=C3)N=CC=N4

Computed Properties

• Exact Mass: 287.11709544g/mol
• Monoisotopic Mass: 287.11709544g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 2
• Complexity: 376
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 67.4Ų
• XLogP3: 2.2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Quinoxalines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Benzodiazines Quinoxalines

Additional information on BIO-013077-01

Exploring BIO-013077-01 (CAS No. 746667-48-1): A Comprehensive Guide to Its Properties and Applications

In the rapidly evolving field of chemical research, BIO-013077-01 (CAS No. 746667-48-1) has emerged as a compound of significant interest. This article delves into the chemical properties, applications, and market trends surrounding this unique molecule, providing valuable insights for researchers, industry professionals, and enthusiasts alike.

BIO-013077-01 is a specialized compound with a molecular structure that offers distinct advantages in various scientific and industrial applications. Its CAS number, 746667-48-1, serves as a unique identifier, ensuring precise recognition in global databases and regulatory frameworks. The compound's high purity and stability make it a preferred choice for advanced research and development projects.

One of the most compelling aspects of BIO-013077-01 is its versatility. Researchers have explored its potential in pharmaceutical development, where its unique properties may contribute to novel therapeutic solutions. Additionally, its applications extend to material science, where it has shown promise in enhancing the performance of specialized coatings and composites.

The growing interest in sustainable chemistry has further highlighted the relevance of BIO-013077-01. As industries seek eco-friendly alternatives, this compound's low environmental impact and efficient synthesis make it an attractive option. Recent studies have also investigated its potential in renewable energy applications, aligning with global efforts to combat climate change.

From a market perspective, the demand for BIO-013077-01 has been steadily increasing. Analysts attribute this trend to its expanding applications and the compound's ability to meet stringent quality standards. Manufacturers and suppliers are responding by optimizing production processes to ensure consistent supply while maintaining competitive pricing.

For researchers working with BIO-013077-01, proper handling and storage are essential to preserve its integrity. The compound's chemical stability under controlled conditions ensures reliable performance in experimental settings. Detailed safety data sheets and technical specifications are readily available from reputable suppliers, facilitating informed decision-making.

The future of BIO-013077-01 looks promising, with ongoing research uncovering new possibilities. As scientific understanding deepens, we can expect to see innovative applications emerge across multiple disciplines. This compound represents not just a tool for current challenges but also a foundation for future breakthroughs in advanced materials and life sciences.

In conclusion, BIO-013077-01 (CAS No. 746667-48-1) stands as a remarkable example of modern chemical innovation. Its diverse applications, combined with its alignment with sustainability goals and technological advancements, position it as a compound worth watching in the coming years. Whether you're a researcher, industry professional, or simply curious about cutting-edge chemistry, understanding this molecule provides valuable insight into the future of scientific progress.